Cas no 54779-85-0 (Benzoyl isothiocyanate, 4-cyano-)

• Product Name: Benzoyl isothiocyanate, 4-cyano-
• CAS No: 54779-85-0
• MF: C₉H₄N₂OS
• MW: 188.205860137939
• CID: 1591802
• Update Time: 2024-09-13

Benzoyl isothiocyanate, 4-cyano- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isothiocyanate, 4-cyano-

• Inchi： 1S/C9H4N2OS/c10-5-7-1-3-8(4-2-7)9(12)11-6-13/h1-4H
• InChI Key： YHOPMABNZKSKRS-UHFFFAOYSA-N
• SMILES： C(N=C=S)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 188.00452

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 350.9±25.0 °C(Predicted)
• PSA: 53.22